Cas no 2137620-45-0 (3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one
• CAS No: 2137620-45-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6279967
• PubChem ID: 165963670
• Update Time: 2025-06-07

3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one
• 2137620-45-0
• EN300-1111052

• Inchi： 1S/C10H16N2O/c1-7(2)8(3)12-5-4-10(13)9(11)6-12/h4-8H,11H2,1-3H3
• InChI Key： MYWXYZCCWCOHMC-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)C(C)C(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one

Professional Introduction to 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2137620-45-0)

3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. With the CAS number 2137620-45-0, this compound represents a promising candidate for further investigation in drug discovery and development. The presence of both an amino group and a dihydropyridine core suggests multiple avenues for functionalization and interaction with biological targets, making it an intriguing subject for medicinal chemists.

The dihydropyridine (DHP) moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous therapeutic agents, including calcium channel blockers and vasodilators. The structural similarity to established drugs like amlodipine and nifedipine underscores the potential of this compound to exhibit similar or even enhanced pharmacological properties. Additionally, the 3-methylbutan-2-yl substituent introduces a branched alkyl group, which can influence both the solubility and metabolic stability of the molecule, critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological receptors. Studies have shown that modifications in the DHP ring can significantly alter receptor binding kinetics, providing insights into how structural variations can fine-tune biological activity. The 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one scaffold offers a versatile platform for exploring these interactions, particularly in the context of enzyme inhibition and receptor modulation.

In vitro studies have begun to elucidate the potential pharmacological profile of this compound. Initial assays suggest that it may exhibit properties relevant to cardiovascular regulation, given the DHP core’s historical association with blood pressure modulation. Furthermore, the amino group provides a site for further derivatization, allowing chemists to explore its utility as a precursor for more complex molecules. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The synthesis of 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one presents both challenges and opportunities. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent methodologies employing transition metal catalysis have shown promise in streamlining these syntheses while maintaining high yields and purity. Such advancements are crucial for enabling scalable production necessary for preclinical and clinical evaluations.

As interest in targeted therapies grows, compounds like 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one are being evaluated for their potential in precision medicine applications. The ability to modulate specific biological pathways with high selectivity is paramount in developing treatments that minimize off-target effects. Preliminary data indicate that this molecule may interact with enzymes involved in metabolic pathways relevant to inflammation and neuroprotection, areas where unmet medical needs persist.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. While 2137620-45-0 has not yet been approved for any therapeutic use, its progression through early-stage research suggests a promising future. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds from laboratory curiosities to viable therapeutic options.

Future directions for research on 3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one include exploring its role in disease models and conducting comprehensive toxicological assessments. By integrating experimental data with computational predictions, researchers can accelerate the discovery process while ensuring safety margins are met. The compound’s unique structural features make it a valuable tool for understanding molecular interactions at a fundamental level.

In conclusion,3-amino-1-(3-methylbutan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2137620-45-0) represents a significant opportunity for innovation in pharmaceutical chemistry. Its versatile framework and potential biological activities position it as a candidate for further exploration across multiple therapeutic domains. As research progresses, this compound will likely contribute valuable insights into drug design principles and mechanisms of action.